4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one

• IUPAC Name: 4-amino-5-[4-(dimethylamino)phenyl]-8,8-dimethyl-2-methylsulfanyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinolin-6-one
• InChI: InChI=1S/C22H27N5OS/c1-22(2)10-14-17(15(28)11-22)16(12-6-8-13(9-7-12)27(3)4)18-19(23)25-21(29-5)26-20(18)24-14/h6-9,16H,10-11H2,1-5H3,(H3,23,24,25,26)
• InChI Key: KWNYIZSMXZYAJE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N=C(N=C3N2)SC)N)C4=CC=C(C=C4)N(C)C)C(=O)C1)C
• Molecular Formula: C22H27N5OS
• Molecular Weight: 409.5 g/mol

Description

4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one is a useful research compound. Its molecular formula is C22H27N5OS and its molecular weight is 409.55. The purity is usually 95%.
BenchChem offers high-quality 4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• A study focused on the synthesis and crystallographic analysis of pharmacologically relevant compounds, revealing insights into the regioselective synthesis of complex molecules with linked dihydropyrimidone and chloroquinoline moieties. The research emphasized the structural diversity and hydrogen bonding arrangements within these compounds, contributing to the understanding of their potential as bifunctional pharmacological agents (Watermeyer, Chibale, & Caira, 2009).

Cytotoxic Activity

• Another study synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines and tested their growth inhibitory properties against various cancer cell lines. The findings demonstrated potent cytotoxicity, with certain derivatives showing significant efficacy in vivo against challenging tumor models, highlighting the potential of these compounds in cancer therapy (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Chemical Reactivity and Synthesis

• Research into the reaction mechanisms of isatins with amino uracils and isoxazoles provided a green and efficient approach to synthesizing novel compounds. The study showcased the versatility of these reactions in creating compounds with high regioselectivity and yield, beneficial for various applications in medicinal chemistry (Poomathi, Mayakrishnan, Muralidharan, Srinivasan, & Perumal, 2015).

Antimicrobial and Antitubercular Properties

• A series of novel compounds synthesized from 2-amino-4-phenyl-4H-chromene-3-carbonitrile were evaluated for their antitubercular and antimicrobial activities. This study highlighted the significance of such compounds in developing new therapeutics against infectious diseases (Kamdar, Haveliwala, Mistry, & Patel, 2011).